Cas no 1549650-75-0 (5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile
• CAS No: 1549650-75-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5737215
• PubChem ID: 79838951
• Update Time: 2025-06-13

5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1274168
• AKOS018397677
• 5-[(1-hydroxypropan-2-yl)amino]pyridine-2-carbonitrile
• 1549650-75-0
• 2-Pyridinecarbonitrile, 5-[(2-hydroxy-1-methylethyl)amino]-
• 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C9H11N3O/c1-7(6-13)12-9-3-2-8(4-10)11-5-9/h2-3,5,7,12-13H,6H2,1H3
• InChI Key： DLTGOXCZDKUILM-UHFFFAOYSA-N
• SMILES： OCC(C)NC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 410.8±35.0 °C(Predicted)
• pka: 14.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile

Introduction to 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1549650-75-0)

5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1549650-75-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a pyridine core with functional groups that make it a promising candidate for various biochemical applications. The presence of both an amine and a nitrile group, along with a hydroxypropanyl side chain, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery and development.

The pyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile, the pyridine ring is further functionalized, enhancing its potential as a scaffold for designing novel therapeutic agents. The carbonitrile group at the 2-position of the pyridine ring introduces electrophilicity, which can be exploited in various synthetic transformations and biological interactions. Additionally, the 1-hydroxypropan-2-yl side chain adds hydrophilicity and flexibility to the molecule, making it more soluble in polar solvents and potentially improving its bioavailability.

Recent advancements in drug design have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile fits this criterion well, as its structural features allow for interactions with diverse targets. For instance, studies have shown that derivatives of pyridine containing amine and nitrile groups can exhibit antimicrobial and anti-inflammatory properties. The hydroxypropanyl side chain, in particular, has been investigated for its role in enhancing binding affinity and reducing toxicity in drug candidates.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential applications in treating neurological disorders. The pyridine core is frequently found in drugs targeting central nervous system (CNS) diseases due to its ability to cross the blood-brain barrier efficiently. Moreover, the presence of an amine group suggests that 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile could serve as a precursor for developing monoamine oxidase (MAO) inhibitors or other neurotransmitter-modulating agents. Preliminary computational studies have indicated that modifications to this scaffold could lead to compounds with improved selectivity and reduced side effects compared to existing therapies.

The synthesis of 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile presents an interesting challenge due to the need for precise functionalization of the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only ensure high yields but also allow for the introduction of additional substituents at strategic positions within the molecule. Such synthetic strategies are critical for generating libraries of analogs that can be screened for biological activity.

From a biochemical perspective, the amine and nitrile groups in 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile play crucial roles in determining its reactivity and interaction with biological systems. The amine group can act as a nucleophile or participate in hydrogen bonding, while the nitrile group can undergo hydrolysis or reduction to yield valuable intermediates. These properties make it a versatile building block for designing molecules with tailored biological functions. For example, researchers have explored using this compound as a precursor for kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

The hydroxypropan-2-yl side chain also contributes significantly to the compound's behavior in biological environments. Hydroxyl groups are known to enhance solubility and metabolic stability, which are critical factors in drug development. By incorporating this moiety into the molecular structure, chemists aim to create compounds that exhibit better pharmacokinetic profiles while maintaining high efficacy. This approach aligns with current trends in drug design towards more patient-friendly medications that offer prolonged therapeutic effects with minimal adverse reactions.

Recent experimental studies have demonstrated promising results when using derivatives of 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile in preclinical models. These studies have focused on evaluating its potential as an antiviral agent, particularly against RNA viruses that rely on protease enzymes for replication. The compound's ability to inhibit viral proteases without affecting host enzymes has been highlighted as a significant advantage over existing treatments. Furthermore, its structural flexibility allows for further derivatization to improve potency and selectivity against specific viral strains.

The growing interest in 5-(1-hydroxypropan-2-yl)aminopyridine-2-carbonitrile also stems from its potential application in addressing antibiotic resistance issues. As bacterial pathogens evolve mechanisms to evade conventional antibiotics, there is an urgent need for novel therapeutic strategies. This compound's unique chemical profile suggests that it could interfere with bacterial cell wall synthesis or other vital metabolic pathways without triggering resistance mutations commonly observed with current antibiotics. Such findings underscore the importance of exploring new chemical entities like this one to combat emerging infectious diseases.

In conclusion,5-(1-hydroxypropan-2-lyl)aminopyridine - - - - - - - -- -- --- --- --- --- --- --- --- --- --- --- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- ---- carbonitrile (CAS No. 1549650- 75- 0) represents a significant advancement in pharmaceutical chemistry due to its multifunctional structure and promising biological activities. Its potential applications span across various therapeutic areas, including neurology, virology, oncology, and infectious diseases. As research continues, further insights into its mechanism of action will likely emerge, paving the way for new generations of drugs designed using this innovative molecular scaffold.